Cas no 1251710-99-2 (N-(3-methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide)

N-(3-methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide structure
1251710-99-2 structure
Product Name:N-(3-methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide
CAS No:1251710-99-2
MF:C19H24N4O3
MW:356.418864250183
CID:6420990
PubChem ID:49667290
Update Time:2025-07-13

N-(3-methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide
    • N-[(3-methoxyphenyl)methyl]-2-[4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-yl]acetamide
    • N-(3-methoxybenzyl)-2-(4-methyl-6-oxo-2-(pyrrolidin-1-yl)pyrimidin-1(6H)-yl)acetamide
    • N-[(3-methoxyphenyl)methyl]-2-(4-methyl-6-oxo-2-pyrrolidin-1-ylpyrimidin-1-yl)acetamide
    • F3406-9716
    • VU0625699-1
    • 1251710-99-2
    • N-(3-methoxybenzyl)-2-(4-methyl-6-oxo-2-pyrrolidin-1-ylpyrimidin-1(6H)-yl)acetamide
    • AKOS021763737
    • Inchi: 1S/C19H24N4O3/c1-14-10-18(25)23(19(21-14)22-8-3-4-9-22)13-17(24)20-12-15-6-5-7-16(11-15)26-2/h5-7,10-11H,3-4,8-9,12-13H2,1-2H3,(H,20,24)
    • InChI Key: QUCQGZMGTNXNSX-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)N=C(N1CC(NCC1C=CC=C(C=1)OC)=O)N1CCCC1

Computed Properties

  • Exact Mass: 356.18484064g/mol
  • Monoisotopic Mass: 356.18484064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74.2Ų

N-(3-methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide Pricemore >>

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Additional information on N-(3-methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide

N-(3-Methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide: A Comprehensive Overview

N-(3-Methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251710-99-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The molecular structure of N-(3-Methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide is composed of a pyrimidine core, a pyrrolidine ring, and a substituted phenyl group. The presence of these functional groups contributes to its diverse pharmacological properties, making it a promising candidate for the development of novel therapeutic agents.

Recent research has highlighted the potential of N-(3-Methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide in various biological contexts. One notable area of investigation is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key regulators of cellular signaling and proliferation. This property makes it a valuable tool for understanding the molecular mechanisms underlying diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition capabilities, N-(3-Methoxyphenyl)methyl-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide has been evaluated for its anti-inflammatory and anti-proliferative effects. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions. Furthermore, its ability to inhibit cell proliferation has been observed in various cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of N-(3-Methoxyphenyl)methyl-2-4-methyl-6-o xo - 2 - (pyrrolidin - 1 - yl ) - 1 , 6 - dihydropyrimidin - 1 - ylacetamide have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. These properties make it an attractive candidate for further development into clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-Methoxyphenyl)methyl - 2 - 4 - methyl - 6 - oxo - 2 - (pyrrolidin - 1 - yl ) - 1 , 6 - dihydropyrimidin - 1 - ylacetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further validate its potential as a novel therapeutic agent.

Beyond its direct therapeutic applications, N-(3-Methoxyphenyl)methyl - 2 - 4 - methyl - 6 - oxo - 2 - (pyrrolidin - 1 - yl ) - 1 , 6 - dihydropyrimidin - 1 - ylacetamide has also been explored as a tool for chemical biology research. Its ability to modulate specific biological pathways makes it a valuable probe for investigating the functional roles of target proteins and signaling cascades. This application has broad implications for drug discovery and the development of new therapeutic strategies.

In conclusion, N-(3-Methoxyphenyl)methyl - 2 - 4 - methyl - 6 - oxo - 2 -(pyrrolidin – 1 – yl) – 1 , 6 – dihydropyrimidin – 1 – ylacetamide (CAS No. 1251710–99–2) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a key player in the advancement of medicinal chemistry and pharmaceutical science.

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